2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)phenyl 4-methylbenzenesulfonate
Description
2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)phenyl 4-methylbenzenesulfonate is a complex organic compound with a unique structure that includes a dioxooctahydro-methanoisoindol moiety and a phenyl group substituted with a methylbenzenesulfonate
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)phenyl 4-methylbenzenesulfonate typically involves multiple steps. One common approach is to start
Properties
Molecular Formula |
C22H21NO5S |
|---|---|
Molecular Weight |
411.5 g/mol |
IUPAC Name |
[2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)phenyl] 4-methylbenzenesulfonate |
InChI |
InChI=1S/C22H21NO5S/c1-13-6-10-16(11-7-13)29(26,27)28-18-5-3-2-4-17(18)23-21(24)19-14-8-9-15(12-14)20(19)22(23)25/h2-7,10-11,14-15,19-20H,8-9,12H2,1H3 |
InChI Key |
MSLRWRSKBBTZPK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC=C2N3C(=O)C4C5CCC(C5)C4C3=O |
Origin of Product |
United States |
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